![molecular formula C19H24N4O B5674301 4-(4-isopropylpyrimidin-2-yl)-1-(2-phenylethyl)piperazin-2-one](/img/structure/B5674301.png)
4-(4-isopropylpyrimidin-2-yl)-1-(2-phenylethyl)piperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-isopropylpyrimidin-2-yl)-1-(2-phenylethyl)piperazin-2-one is a chemical compound belonging to the piperazine class, which has been explored for various pharmacological properties. Although specific studies on this compound are limited, research on similar compounds provides insights into potential properties and applications.
Synthesis Analysis
The synthesis of similar piperazinopyrimidines often involves nucleophilic attack reactions. For instance, a series of 4-piperazinopyrimidines were synthesized through the reaction of 2,4,6-trichloropyrimidine with amines (Mattioda et al., 1975). Another synthesis method involves the hydrazinolysis of related compounds, although this process can be industrially unfavorable (Xia Chi-zhong, 2003).
Molecular Structure Analysis
The molecular structure of compounds in this class, including 4-(4-isopropylpyrimidin-2-yl)-1-(2-phenylethyl)piperazin-2-one, typically features a piperazine ring, which can adopt various conformations. For example, a study on a related compound demonstrated a distorted chair conformation for the piperazine ring (Al-Omary et al., 2014).
Chemical Reactions and Properties
Piperazine derivatives can undergo various chemical reactions, including nucleophilic substitution and cyclization. These reactions are influenced by the substituents on the piperazine and pyrimidine rings, leading to a variety of derivatives with different properties (Mallesha et al., 2012).
Physical Properties Analysis
The physical properties of piperazinopyrimidines, including melting points, solubility, and crystalline structure, are contingent on their specific molecular structure. X-ray crystallography studies can provide detailed insights into the arrangement of atoms within these compounds, revealing important physical characteristics (Sanjeevarayappa et al., 2015).
properties
IUPAC Name |
1-(2-phenylethyl)-4-(4-propan-2-ylpyrimidin-2-yl)piperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O/c1-15(2)17-8-10-20-19(21-17)23-13-12-22(18(24)14-23)11-9-16-6-4-3-5-7-16/h3-8,10,15H,9,11-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUSPKOVTBVBQMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=NC=C1)N2CCN(C(=O)C2)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Isopropylpyrimidin-2-YL)-1-(2-phenylethyl)piperazin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.